N-(tert-butyl)-6-chloro-N'-(4-chlorophenyl)-1,3,5-triazine-2,4-diamine

• IUPAC Name: 2-N-tert-butyl-6-chloro-4-N-(4-chlorophenyl)-1,3,5-triazine-2,4-diamine
• InChI: InChI=1S/C13H15Cl2N5/c1-13(2,3)20-12-18-10(15)17-11(19-12)16-9-6-4-8(14)5-7-9/h4-7H,1-3H3,(H2,16,17,18,19,20)
• InChI Key: GPFVCFPWFXVYQR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC1=NC(=NC(=N1)NC2=CC=C(C=C2)Cl)Cl
• Molecular Formula: C13H15Cl2N5
• Molecular Weight: 312.19 g/mol

Description

N-(tert-butyl)-6-chloro-N'-(4-chlorophenyl)-1,3,5-triazine-2,4-diamine is a useful research compound. Its molecular formula is C13H15Cl2N5 and its molecular weight is 312.19 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 311.0704509 g/mol and the complexity rating of the compound is 302. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s used as a drug, it would interact with biological targets in the body. If it’s used as a reactant in a chemical reaction, its mechanism of action would involve its reactivity with other chemicals.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety measures. It’s important to refer to the compound’s Material Safety Data Sheet (MSDS) for specific safety and hazard information.

Future Directions

The future research directions for this compound could involve studying its reactivity, stability, and potential applications. It could also involve synthesizing derivatives of this compound and studying their properties.